Cas no 93805-53-9 (2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane)

2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane structure
93805-53-9 structure
Product Name:2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane
CAS No:93805-53-9
MF:C16H24N2O2
MW:276.373964309692
CID:1000160
PubChem ID:3022500
Update Time:2025-04-20

2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • 2-isocyanato-4-[(2-isocyanatocyclohexyl)methyl]-1-methylcyclohexane
    • 2-Isocyanato-4-((2-isocyanatocyclohexyl)methyl)-1-methylcyclohexane
    • 93805-53-9
    • DTXSID00917785
    • EINECS 298-537-0
    • NS00064951
    • LULOWFWXTISEHZ-UHFFFAOYSA-N
    • Inchi: 1S/C16H24N2O2/c1-12-6-7-13(9-16(12)18-11-20)8-14-4-2-3-5-15(14)17-10-19/h12-16H,2-9H2,1H3
    • InChI Key: LULOWFWXTISEHZ-UHFFFAOYSA-N
    • SMILES: O=C=NC1C(C)CCC(C1)CC1CCCCC1N=C=O

Computed Properties

  • Exact Mass: 276.184
  • Monoisotopic Mass: 276.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 371.8°C at 760 mmHg
  • Flash Point: 153.4°C
  • Refractive Index: 1.581
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